Cas no 670272-44-3 (1-(3-methoxybenzenesulfonyl)-4-(4-methoxyphenyl)piperazine)

• Product Name: 1-(3-methoxybenzenesulfonyl)-4-(4-methoxyphenyl)piperazine
• CAS No: 670272-44-3
• MF: C₁₈H₂₂N₂O₄S
• MW: 362.443283557892
• CID: 5419066
• Update Time: 2025-11-06

1-(3-methoxybenzenesulfonyl)-4-(4-methoxyphenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)-4-(3-methoxyphenyl)sulfonylpiperazine
• 1-(3-methoxybenzenesulfonyl)-4-(4-methoxyphenyl)piperazine

• Inchi： 1S/C18H22N2O4S/c1-23-16-8-6-15(7-9-16)19-10-12-20(13-11-19)25(21,22)18-5-3-4-17(14-18)24-2/h3-9,14H,10-13H2,1-2H3
• InChI Key： IRMRGWFGVJNDRP-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(OC)C=C2)CCN(S(C2=CC=CC(OC)=C2)(=O)=O)CC1

Additional information on 1-(3-methoxybenzenesulfonyl)-4-(4-methoxyphenyl)piperazine

Introduction to Compound CAS No 670272-44-3: 1-(3-Methoxybenzenesulfonyl)-4-(4-Methoxyphenyl)Piperazine

The compound CAS No 670272-44-3, also known as 1-(3-methoxybenzenesulfonyl)-4-(4-methoxyphenyl)piperazine, is a highly specialized chemical entity with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent research findings related to this compound.

Structural Features and Synthesis

The molecular structure of 1-(3-methoxybenzenesulfonyl)-4-(4-methoxyphenyl)piperazine is characterized by a piperazine ring, which serves as the central scaffold. The piperazine ring is substituted at position 1 with a 3-methoxybenzenesulfonyl group and at position 4 with a 4-methoxyphenyl group. This substitution pattern imparts unique electronic and steric properties to the molecule, making it suitable for various applications.

The synthesis of this compound involves a multi-step process that typically includes the preparation of the sulfonylating agent and subsequent coupling with the piperazine derivative. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for constructing such complex molecules. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

Biological Activity and Applications

One of the most notable aspects of CAS No 670272-44-3 is its biological activity. Studies have demonstrated that this compound exhibits potent inhibitory effects against certain enzymes, making it a promising candidate for drug development. Specifically, it has shown potential as an inhibitor of kinase enzymes, which are implicated in various diseases such as cancer and inflammatory disorders.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. The presence of electron-withdrawing groups like the sulfonyl moiety can influence the electronic properties of materials, making it a candidate for use in organic electronics or advanced materials.

Recent Research Findings

Recent research has shed light on the mechanistic insights into the biological activity of CAS No 670272-44-3. A study published in a leading chemistry journal revealed that the compound interacts with its target enzyme through a combination of hydrogen bonding and hydrophobic interactions. This understanding has paved the way for further optimization of the molecule to enhance its potency and selectivity.

Another area of active research is the exploration of this compound's pharmacokinetic properties. Researchers have investigated its absorption, distribution, metabolism, and excretion (ADME) profiles to assess its suitability as a drug candidate. Preliminary results indicate favorable pharmacokinetic characteristics, suggesting that it may have potential for further development into a therapeutic agent.

Future Prospects

Looking ahead, CAS No 670272-44-3 holds immense promise for both academic research and industrial applications. Its unique structure and versatile functional groups make it an attractive target for further exploration in drug discovery and materials science.

In conclusion, CAS No 670272-44-3 represents a fascinating example of how chemical innovation can lead to groundbreaking discoveries in various scientific domains. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academia and industry.